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Compound of Interest

Compound Name: AVE 0991

Cat. No.: B1667686

For Researchers, Scientists, and Drug Development Professionals

Introduction

AVE 0991 is a nonpeptide, orally active agonist of the Mas receptor, mimicking the biological
effects of Angiotensin-(1-7) [Ang-(1-7)].[1][2][3] It is a valuable tool for investigating the renin-
angiotensin system (RAS), particularly the protective ACE2-Ang-(1-7)-Mas axis.[3] AVE 0991
competitively binds to the Ang-(1-7) receptor with an IC50 of 21 nM.[1][2][4] ItS use in in vitro
studies requires precise preparation of stock solutions to ensure experimental reproducibility
and accuracy. These application notes provide a detailed protocol for the preparation, storage,
and use of AVE 0991 solutions in cell culture applications.

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of AVE 0991.

Table 1: Physical and Chemical Properties of AVE 0991

Property Value

Molecular Weight 580.72 g/mol [4]
Appearance Off-white to yellow solid[4]
CAS Number 304462-19-9[4]
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Table 2: Solubility of AVE 0991 and its Sodium Salt

Compound Solvent Solubility Notes
Sonication is
recommended to aid
>41.67 mg/mL (71.76  dissolution.[1][5] Use
AVE 0991 DMSO
mM)[5] of newly opened,
hygroscopic DMSO is
advised.[5]
Considered insoluble.
Water < 0.1 mg/mL
[1]
AVE 0991 Sodium 100 mg/mL (165.92 Sonication is
DMSO

Salt

mM)

recommended.[6]

Water

50 mg/mL (82.96 mM)

Sonication is

recommended.[6]

Table 3: Recommended Storage Conditions

Form Temperature Duration Source(s)
Powder -20°C 3 years [1][5]
Stock Solution in

-80°C 1-2 years [1][5]
DMSO
-20°C 1 year [5]

Experimental Protocols

Protocol 1: Preparation of a 10 mM AVE 0991 Stock Solution

This protocol describes the preparation of a 10 mM stock solution in dimethyl sulfoxide

(DMSO), the most common solvent for in vitro use.

Materials:
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AVE 0991 powder (MW: 580.72 g/mol )
Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or cryovials
Calibrated analytical balance

Vortex mixer

Bath sonicator

Procedure:

Pre-warm DMSO: Bring the anhydrous DMSO to room temperature before opening to
prevent moisture absorption.

Weigh AVE 0991.: In a sterile microcentrifuge tube, accurately weigh 5.81 mg of AVE 0991
powder. Perform this step in a chemical fume hood and wear appropriate personal protective
equipment (PPE).

o Calculation: Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
o Mass (mg) = 0.01 mol/L x 0.001 L x 580.72 g/mol x 1000 = 5.81 mg
Add Solvent: Add 1 mL of sterile DMSO to the tube containing the AVE 0991 powder.

Dissolve: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the
compound.

Sonication (If Necessary): If the solution is not clear, place the tube in a bath sonicator for 5-
10 minutes until the powder is fully dissolved.[1]

Aliquot and Store: Dispense the 10 mM stock solution into smaller, single-use aliquots in
sterile cryovials to avoid repeated freeze-thaw cycles.[5]

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for
shorter-term storage (up to 1 year).[5]
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Protocol 2: Preparation of Working Solutions for Cell Culture

This protocol details the dilution of the 10 mM stock solution into a final working concentration
for treating cells.

Materials:

e 10 mM AVE 0991 stock solution in DMSO

 Sterile cell culture medium (e.g., DMEM)

» Sterile polypropylene tubes

Procedure:

e Thaw Stock Solution: Thaw one aliquot of the 10 mM AVE 0991 stock solution at room
temperature.

o Calculate Dilution: Determine the volume of stock solution needed to achieve the desired
final concentration in your cell culture medium.

o Formula: (C1)(V1) = (C2)(V2)

C1 = Concentration of stock solution (10 mM)

V1 = Volume of stock solution needed

C2 = Desired final concentration (e.g., 10 uM)

V2 = Final volume of working solution (e.g., 1 mL)
o Example for 10 uM working solution:

= (10,000 pM)(V1) = (10 uM)(1000 pL)

» V1I=1pL

e Prepare Working Solution: Add 1 L of the 10 mM stock solution to 999 uL of pre-warmed
cell culture medium to achieve a final concentration of 10 uM. Mix gently by pipetting.
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» Vehicle Control: It is critical to prepare a vehicle control by adding the same volume of
DMSO to the cell culture medium (e.g., 1 pL of DMSO in 999 uL of medium). This ensures
that any observed effects are due to the compound and not the solvent.

o Apply to Cells: Use the freshly prepared working solution to treat your cells immediately.
Typical working concentrations reported in the literature range from 0.1 uM to 10 uM.[7]

Visualizations
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Caption: Workflow for AVE 0991 solution preparation.
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Caption: Simplified signaling pathway of AVE 0991.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Preparing AVE
0991 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667686#preparing-ave-0991-stock-solutions-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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